Cas no 26595-79-9 (4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer)
26595-79-9 structure
Product Name:4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer
CAS No:26595-79-9
MF:C8H10Br2O4
MW:329.970601558685
CID:282397
Update Time:2023-08-03
4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer Chemical and Physical Properties
Names and Identifiers
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- 1,2-Cyclohexanedicarboxylicacid, 4,5-dibromo-, (1R,2R,4R,5R)-rel-
- 4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer
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- Inchi: 1S/C8H10Br2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h3-6H,1-2H2,(H,11,12)(H,13,14)/t3-,4-,5-,6-/m1/s1
- InChI Key: XXADRWGJEKUZPR-KVTDHHQDSA-N
- SMILES: Br[C@H]1[C@@H](C[C@@H](C(=O)O)[C@H](C(=O)O)C1)Br
Computed Properties
- Exact Mass: 329.893
- Monoisotopic Mass: 327.895
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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